![molecular formula C16H18N4O5S B2591092 (E)-4-(N,N-dimethylsulfamoyl)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide CAS No. 391885-08-8](/img/structure/B2591092.png)
(E)-4-(N,N-dimethylsulfamoyl)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide
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Description
(E)-4-(N,N-dimethylsulfamoyl)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C16H18N4O5S and its molecular weight is 378.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Research in heterocyclic chemistry often explores the synthesis of new compounds with potential biological or material applications. For example, the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moiety has been reported, highlighting the versatility of similar compounds in serving as building blocks for more complex molecules (Farag et al., 2011). This type of research demonstrates the chemical reactivity and potential for creating diverse molecular architectures, which could be relevant for materials science, drug design, and the study of biological systems.
Biological and Pharmacological Studies
While the direct biological or pharmacological applications of the specified compound were not found, studies on structurally similar compounds can provide insights into the potential areas of application. For instance, the identification of enzymes involved in the oxidative metabolism of novel antidepressants indicates the importance of understanding how similar compounds are processed in biological systems (Hvenegaard et al., 2012). Such studies are crucial for drug development and for predicting drug interactions and metabolism.
Crystal Structure Analysis
The crystal structure analysis of related compounds, such as N-{(1Z)-3-oxo-1-(thiophen-2-yl)-3-[(2E)-2-(thiophen-2-ylmethylidene)-hydrazinyl]prop-1-en-2-yl}benzamide, reveals detailed information about molecular conformations and intermolecular interactions (Kumar et al., 2016). This information is essential for the design of new materials with specific properties, such as pharmaceuticals, dyes, or electronic materials.
Material Science Applications
The synthesis and modification of heterocyclic compounds often aim to develop materials with unique properties. For example, the study on spin-triplet excitons in benzotriazinyl derivatives explores the fundamental properties that could be applied in organic electronics and photonics (Constantinides et al., 2013). Such research contributes to the development of new materials for electronic devices, solar cells, and sensors.
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O5S/c1-20(2)26(23,24)14-7-5-12(6-8-14)16(22)17-11-15(21)19-18-10-13-4-3-9-25-13/h3-10H,11H2,1-2H3,(H,17,22)(H,19,21)/b18-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JROLPDGYLSNQBI-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.